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Compound of Interest

Compound Name: Fenuron

cat. No.: B033495

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical guide on the herbicide Fenuron. It covers its core properties, mechanism of
action, and detailed experimental protocols for its analysis and efficacy testing.

Core Properties of Fenuron

Fenuron is a phenylurea herbicide used to control a variety of annual broad-leaved weeds and
woody plants.[1] It is a systemic herbicide, primarily absorbed by the roots and translocated
acropetally (upwards) within the plant's xylem.

Property Value Source
CAS Number 101-42-8 [1][2][3]
Molecular Formula CoH12N20 [1][2]
Molecular Weight 164.21 g/mol [1]

Mechanism of Action: Inhibition of Photosynthesis

The primary mode of action for Fenuron is the inhibition of photosynthesis.[2] Like other
phenylurea herbicides, Fenuron disrupts the photosynthetic electron transport chain in plants.
Specifically, it targets the D1 protein within Photosystem Il (PSIlI), binding to the QB site. This
binding action physically blocks the docking of plastoquinone (PQ), the native electron
acceptor. The inhibition of electron flow from the primary electron acceptor, QA, to QB halts the
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entire photosynthetic process. This leads to an accumulation of reactive oxygen species and,
ultimately, cell death.
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Inhibition of Photosystem Il by Fenuron.

Experimental Protocols

Analysis of Fenuron in Soil and Water using QUEChERS
and LC-MS/MS

This protocol details a method for the quantitative analysis of Fenuron in environmental
samples. The use of a stable isotope-labeled internal standard (Fenuron-d5) is recommended
for high accuracy.

Materials and Reagents:

Fenuron standard (=98% purity)

e Fenuron-d5 internal standard

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Water (LC-MS grade)

e Formic acid (LC-MS grade)

 QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)
o Dispersive SPE (d-SPE) cleanup sorbents (e.g., PSA, C18)

Procedure:

o Sample Preparation: Homogenize 10 g of the soil or water sample in a 50 mL centrifuge
tube.

e Spiking: Add a known amount of Fenuron-d5 internal standard to the sample.

o Extraction: Add 10 mL of acetonitrile and the QUEChERS extraction salts. Shake vigorously
for 1 minute and then centrifuge.
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o Cleanup (d-SPE): Transfer an aliquot of the acetonitrile (upper) layer to a d-SPE tube
containing cleanup sorbents. Vortex and centrifuge.

e Analysis: Filter the supernatant and inject it into an LC-MS/MS system for analysis.

Herbicide Efficacy Testing

This protocol outlines a whole-plant bioassay to determine the efficacy of Fenuron on target
weed species.

Procedure:

o Plant Cultivation: Grow the target weed species from seed in a greenhouse to a specified
growth stage (e.g., 2-3 leaf stage).

» Herbicide Application: Prepare a range of Fenuron concentrations. Apply the herbicide
solutions to the plants using a sprayer to ensure even coverage. Include an untreated control

group.

» Evaluation: At specified time intervals (e.g., 7, 14, and 21 days after treatment), visually
assess the percentage of plant injury or biomass reduction compared to the untreated
control.

o Data Analysis: Calculate metrics such as the ED50 (effective dose to achieve 50% of the
maximum effect) or GR50 (dose causing a 50% reduction in growth).

Experimental Workflows

The following diagrams illustrate typical workflows for the analysis of Fenuron and the
assessment of its herbicidal efficacy.
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Workflow for Fenuron Residue Analysis.
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Workflow for Herbicide Efficacy Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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